Cas no 105625-14-7 (Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-,2-(phenylmethoxy)ethyl ester, (R)-)

• Product Name: Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-,2-(phenylmethoxy)ethyl ester, (R)-
• CAS No: 105625-14-7
• MF: C₂₅H₂₂ClNO₆
• MW: 467.898286342621
• CID: 1157827
• Update Time: 2024-07-26

Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-,2-(phenylmethoxy)ethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-,2-(phenylmethoxy)ethyl ester, (R)-
• Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, 2-(phenylmethoxy)ethyl ester, (R)- (9CI)
• Avobenzone Impurity 14

• Inchi： 1S/C25H22ClNO6/c1-17(24(28)30-14-13-29-16-18-5-3-2-4-6-18)31-20-8-10-21(11-9-20)32-25-27-22-12-7-19(26)15-23(22)33-25/h2-12,15,17H,13-14,16H2,1H3/t17-/m1/s1
• InChI Key： DVDYVHNPLFVITN-QGZVFWFLSA-N
• SMILES： C(OCCOCC1=CC=CC=C1)(=O)[C@H](OC1=CC=C(OC2=NC3=CC=C(Cl)C=C3O2)C=C1)C

Computed Properties

• Exact Mass: 467.11366

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 601.2±65.0 °C(Predicted)
• PSA: 80.02
• pka: -0.08±0.30(Predicted)